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Compound of Interest

Compound Name: Casopitant Mesylate

Cat. No.: B029931 Get Quote

Introduction

Casopitant Mesylate is a potent, selective, and orally active antagonist of the neurokinin 1

(NK1) receptor.[1][2] It functions by competitively blocking the binding of Substance P (SP), a

neuropeptide involved in emetic signaling pathways, to the NK1 receptor.[3][4] This mechanism

makes Casopitant a subject of significant interest, particularly in the prevention of

chemotherapy-induced nausea and vomiting (CINV) and postoperative nausea and vomiting

(PONV).[2][5] The NK1 receptor is a G-protein coupled receptor (GPCR) linked to the inositol

phosphate signal-transduction pathway, primarily located in key areas of the central nervous

system associated with the vomiting reflex, such as the nucleus tractus solitarii and the area

postrema.[3][4]

These application notes provide detailed protocols for the preparation of Casopitant Mesylate
solutions for both in vitro and in vivo experimental settings, ensuring consistency and

reproducibility for researchers, scientists, and drug development professionals.

Physicochemical and Solubility Data
Proper preparation of Casopitant Mesylate solutions begins with an understanding of its

fundamental properties and solubility characteristics.

Table 1: Physicochemical Properties of Casopitant Mesylate
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Property Value Citation

Chemical Name Casopitant Mesylate [1]

Alternate Names GW679769B, Rezonic, Zunrisa [1][6]

CAS Number 414910-30-8 [1]

Molecular Formula C₃₀H₃₅F₇N₄O₂·CH₄O₃S [1]

Molecular Weight 712.72 g/mol [1]

Appearance Solid -

Table 2: Solubility of Casopitant Mesylate

Solvent System
Max
Concentration/Solu
bility

Application Citation

Water Soluble In Vitro [1]

DMSO
33.33 mg/mL (46.76

mM)
In Vitro [7]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 0.71 mg/mL (1.00

mM)
In Vivo [7]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 0.71 mg/mL (1.00

mM)
In Vivo [7]

10% DMSO, 90%

Corn Oil

≥ 0.71 mg/mL (1.00

mM)
In Vivo [7]

Mechanism of Action: NK1 Receptor Antagonism
Casopitant exerts its antiemetic effect by interrupting the signaling cascade initiated by

Substance P. Chemotherapeutic agents can trigger the release of Substance P, which then

binds to NK1 receptors in the brain's emetic centers.[8] This binding activates a G-protein
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coupled signaling pathway, leading to the physiological response of nausea and vomiting.[3]

Casopitant acts as a competitive antagonist at the NK1 receptor, preventing Substance P from

binding and thereby blocking the downstream signaling.[4]

Substance P / NK1 Receptor Signaling Pathway
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Caption: Casopitant blocks Substance P binding to the NK1 receptor.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Use
This protocol details the preparation of a high-concentration stock solution of Casopitant
Mesylate in DMSO, suitable for subsequent dilution in cell culture media for in vitro assays.

Materials:
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Casopitant Mesylate powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Safety First: Perform all steps in a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing: Accurately weigh the desired amount of Casopitant Mesylate powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

7.13 mg of Casopitant Mesylate (MW: 712.72 g/mol ).

Solubilization: Add the weighed powder to a sterile tube. Add the calculated volume of

DMSO to achieve the target concentration.

Dissolution: Vortex the solution thoroughly for 2-3 minutes. If the compound does not fully

dissolve, gentle warming (up to 60°C) and/or sonication can be applied to facilitate

dissolution.[7] Visually inspect the solution to ensure there are no visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to

prevent repeated freeze-thaw cycles.[2][9] Store the aliquots at -80°C for long-term stability

(up to 6 months) or at -20°C for short-term use (up to 1 month).[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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